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Compound of Interest

Compound Name:
1-Ethoxy-2-methyl-1-

(trimethylsiloxy)-1-propene

Cat. No.: B1313637 Get Quote

Technical Guide: 1-Ethoxy-2-methyl-1-
(trimethylsiloxy)-1-propene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical compound 1-
Ethoxy-2-methyl-1-(trimethylsiloxy)-1-propene, including its Chemical Abstracts Service

(CAS) number, detailed safety data, and relevant chemical properties.

Chemical Identification
Identifier Value

Chemical Name 1-Ethoxy-2-methyl-1-(trimethylsiloxy)-1-propene

CAS Number 31469-16-6[1][2][3]

Molecular Formula C₉H₂₀O₂Si[1][3]

Molecular Weight 188.34 g/mol [1][3]

Synonyms

Silane, [(1-ethoxy-2-

methylpropenyl)oxy]trimethyl-[3], --INVALID-

LINK--silane[1]
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Safety and Hazard Information
1-Ethoxy-2-methyl-1-(trimethylsiloxy)-1-propene is a flammable liquid that can cause skin

and eye irritation.[2] Adherence to safety protocols is essential when handling this compound.

GHS Classification
Hazard Class Category

Flammable liquids 3[2]

Skin corrosion/irritation 2[2]

Serious eye damage/eye irritation 2A[2]

Specific target organ toxicity, single exposure

(Respiratory tract irritation)
3[2]

GHS Label Elements
Element Description

Pictogram

Signal Word Danger[2]

Hazard Statements

H226: Flammable liquid and vapor.[2] H315:

Causes skin irritation.[2] H319: Causes serious

eye irritation.[2] H335: May cause respiratory

irritation.[2]

Precautionary Statements

A comprehensive list of precautionary

statements is available in the Safety Data

Sheet.[2] Key recommendations include using in

a well-ventilated area, wearing protective

equipment, and avoiding contact with skin and

eyes.[2]

Safe Handling and Storage
Proper handling and storage are crucial for maintaining the stability and safety of 1-Ethoxy-2-
methyl-1-(trimethylsiloxy)-1-propene.
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Condition Recommendation

Handling

Handle in a well-ventilated area.[2] Avoid

breathing vapors or mist.[2] Wash hands

thoroughly after handling.[2]

Storage

Store in a well-ventilated place and keep cool.[2]

Store locked up.[2] Recommended storage

temperature is 2-8°C in a dry area.[2]

Personal Protective Equipment
Wear protective gloves, clothing, and eye/face

protection.[2]

Experimental Protocol Example
Aldol Reaction
1-Ethoxy-2-methyl-1-(trimethylsiloxy)-1-propene can be utilized as a silyl enol ether in aldol

reactions. For instance, it reacts with 3-phenyl-propionaldehyde in a hexane solvent at 0°C to

yield 3-hydroxy-2,2-dimethyl-5-phenyl-pentanoic acid ethyl ester with a reported yield of 50%.

[1]

Visualized Workflows
Safe Handling Workflow
The following diagram outlines the general workflow for the safe handling of 1-Ethoxy-2-
methyl-1-(trimethylsiloxy)-1-propene, from preparation to disposal.
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Preparation

Handling

Emergency Response

Disposal

Consult SDS

Ensure adequate ventilation

Don appropriate PPE

Ground/bond container

Use non-sparking tools

Dispense chemical

Store in sealed container

Skin Contact: Wash with soap and water

Seek medical attention

Eye Contact: Rinse cautiously with water

Dispose according to local regulations
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Required PPE

Safety Glasses / Face Shield Protective Gloves Protective Clothing Respiratory Protection (if ventilation is inadequate)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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